Cas no 2228698-89-1 (3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine)

• Product Name: 3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine
• CAS No: 2228698-89-1
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6132064
• PubChem ID: 165795590
• Update Time: 2025-06-13

3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine
• 2228698-89-1
• 3-bromo-2-[(3-methoxyazetidin-3-yl)methyl]pyridine
• EN300-1926950

• Inchi： 1S/C10H13BrN2O/c1-14-10(6-12-7-10)5-9-8(11)3-2-4-13-9/h2-4,12H,5-7H2,1H3
• InChI Key： VWEYSELQAJCTDW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CC1(CNC1)OC

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine

Recent Advances in the Study of 3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine (CAS: 2228698-89-1)

3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine (CAS: 2228698-89-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine and pyridine moieties, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the development of new therapeutic agents, particularly in the areas of oncology and central nervous system (CNS) disorders.

The synthesis and characterization of 3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine have been detailed in several recent publications. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm its structural integrity. The compound's stability under various physiological conditions has also been investigated, with findings suggesting its suitability for further pharmacological evaluation.

One of the most notable applications of 3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine is its use as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, making them valuable candidates for drug development.

In addition to its potential in oncology, 3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine has also been explored for its applications in CNS drug discovery. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of recent research, with preliminary data indicating its potential as a scaffold for designing neuroactive agents. Researchers are particularly interested in its modulatory effects on neurotransmitter systems, which could lead to new treatments for conditions such as depression and Parkinson's disease.

Despite these promising findings, challenges remain in the optimization of 3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into the next stages of development.

In conclusion, 3-bromo-2-(3-methoxyazetidin-3-yl)methylpyridine (CAS: 2228698-89-1) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Continued investigation into its mechanisms of action and potential applications will undoubtedly yield further insights and opportunities for innovation in the field.